Cas no 2171227-20-4 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid)
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid
- EN300-1511369
- 2171227-20-4
- (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
-
- Inchi: 1S/C26H23FN2O6/c27-15-9-10-22(20(13-15)24(31)28-23(11-12-30)25(32)33)29-26(34)35-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m1/s1
- InChI Key: DOPLUBBJPZDVLW-HSZRJFAPSA-N
- SMILES: FC1C=CC(=C(C=1)C(N[C@@H](C(=O)O)CCO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.15401462g/mol
- Monoisotopic Mass: 478.15401462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 125Ų
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511369-1.0g |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511369-50mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-100mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-250mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-500mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-1000mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-2500mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-5000mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511369-10000mg |
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid |
2171227-20-4 | 10000mg |
$14487.0 | 2023-09-27 |
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid
Comprehensive Analysis of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171227-20-4)
The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171227-20-4) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 5-fluorophenyl moiety, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.
In recent years, the demand for Fmoc-protected amino acids like CAS 2171227-20-4 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound's stereochemical purity (2R configuration) and hydroxybutanoic acid side chain enhance its utility in creating conformationally constrained peptides, a hot topic in cancer therapeutics and neurodegenerative disease research. Google Trends data shows growing searches for "Fmoc-5-fluoro amino acids" and "hydroxybutanoic acid derivatives," reflecting its relevance in modern medicinal chemistry.
The 5-fluorophenyl group in CAS 2171227-20-4 contributes to its metabolic stability, a critical factor in prodrug design. This aligns with current industry focus on improving oral bioavailability of peptide-based drugs—a frequent query in AI-driven drug discovery platforms. Additionally, its Fmoc protection enables seamless integration into automated peptide synthesizers, addressing the need for high-throughput screening solutions.
From a synthetic perspective, the compound’s CAS 2171227-20-4 serves as a model for studying orthogonal protection strategies, a trending subject in organic chemistry forums. Its 4-hydroxybutanoic acid segment also links to discussions about GABA analogs, though without the regulatory concerns of controlled substances. Analytical techniques like HPLC-MS and NMR are essential for quality control, as emphasized in recent publications on chiral purity validation.
Environmental and safety profiles of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid comply with green chemistry principles, another hotspot in 2024’s research agendas. Its non-hazardous nature distinguishes it from fluorinated compounds with stricter regulations, making it a safer choice for academic labs and industrial-scale production alike.
In conclusion, CAS 2171227-20-4 represents a convergence of peptide engineering, fluorine chemistry, and drug design innovation. Its versatility answers frequent search queries about "modified amino acids for drug discovery" while offering practical solutions for challenges in bioconjugation and therapeutic peptide stabilization.
2171227-20-4 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)